2-{[(1H-1,3-benzodiazol-2-yl)methyl]sulfanyl}-6-ethyl-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-(1H-benzimidazol-2-ylmethylsulfanyl)-6-ethyl-3-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H18N4OS2/c1-2-15-12-16-20(29-15)25-22(26(21(16)27)14-8-4-3-5-9-14)28-13-19-23-17-10-6-7-11-18(17)24-19/h3-12H,2,13H2,1H3,(H,23,24)
• InChI Key: QQOKRVITQJKEQO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=C(N(C2=O)C3=CC=CC=C3)SCC4=NC5=CC=CC=C5N4
• Molecular Formula: C22H18N4OS2
• Molecular Weight: 418.5 g/mol
• CAS No.: 496968-76-4

Description

2-{[(1H-1,3-benzodiazol-2-yl)methyl]sulfanyl}-6-ethyl-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C22H18N4OS2 and its molecular weight is 418.53. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

A significant body of research has explored the antimicrobial properties of compounds structurally related to 2-(1H-benzimidazol-2-ylmethylsulfanyl)-6-ethyl-3-phenylthieno[2,3-d]pyrimidin-4-one. For example, novel structures derived from 2-([3-[(1H-benzimidazol-2-ylsulfanyl)methyl]-phenyl]sulfanyl)-1-ethanol showed potent and selective activities against the gastric pathogen Helicobacter pylori. A prototype compound from this series met several significant in vitro microbiological criteria required for an anti-H. pylori agent, displaying low minimal inhibition concentration (MIC) values against various clinically relevant H. pylori strains (Carcanague et al., 2002).

Antifungal and Antimicrobial Coatings

Compounds containing the benzimidazole moiety have been synthesized and tested for their antimicrobial activity when incorporated into materials like polyurethane varnish and printing ink paste. These compounds, including those structurally similar to the mentioned chemical, have shown promising results, indicating a potential for use in antimicrobial coatings to prevent microbial growth on various surfaces (El‐Wahab et al., 2015).

Synthesis and Characterization for Biological Activities

Various derivatives of benzimidazole, including those similar to 2-(1H-benzimidazol-2-ylmethylsulfanyl)-6-ethyl-3-phenylthieno[2,3-d]pyrimidin-4-one, have been synthesized and characterized, with some showing mild to moderate antibacterial and antioxidant activities. The synthesis processes and the evaluation of these activities contribute to the understanding of how structural variations can influence the biological properties of these compounds (Maheswaran et al., 2012).

Molecular Structures and Antimicrobial Activity

Research on bis(benzimidazole) and trithiocyanurate complexes, including compounds like 1-(1H-benzimidazol-2-yl)-N-(1H-benzimidazol-2-ylmethyl)methanamine and 2-(1H-benzimidazol-2-ylmethylsulfanylmethyl)-1H-benzimidazole, has shown that these compounds possess significant antimicrobial activity against a wide spectrum of bacterial and yeast strains. This suggests their potential use in the treatment of infections caused by these microorganisms (Kopel et al., 2015).